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Introduction
8-Aminonaphthalene-1,3,6-trisulfonic acid, disodium salt, commonly known as ANTS, is a

highly versatile, polyanionic fluorescent dye. Its utility in biological and biochemical research is

primarily attributed to its highly negative charge and a reactive primary amine group. This

amine group allows for covalent labeling of molecules containing carbonyl groups, such as the

reducing ends of oligosaccharides, through reductive amination.[1][2] The resulting stable,

fluorescently tagged molecules can then be analyzed by various electrophoretic and

chromatographic techniques. Furthermore, ANTS is widely employed in membrane integrity

and fusion assays in conjunction with its collisional quencher, DPX. This guide provides an in-

depth technical overview of ANTS, including its physicochemical properties, detailed

experimental protocols for its primary applications, and troubleshooting guidance.

Core Properties of ANTS
ANTS is a light yellow solid that is soluble in water and dimethyl sulfoxide (DMSO).[1][2] Its key

chemical and fluorescent properties are summarized below.
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Property Value Source

Full Chemical Name
8-aminonaphthalene-1,3,6-

trisulfonic acid, disodium salt
[1][2]

Molecular Formula C₁₀H₇NNa₂O₉S₃ [1][2]

Molecular Weight 427.34 g/mol [3][4][5]

CAS Number 5398-34-5 [1][5]

Excitation Wavelength (λex) ~353 - 380 nm [1][6]

Emission Wavelength (λem) ~512 - 520 nm [3]

Molar Extinction Coefficient (ε) 65,000 cm⁻¹M⁻¹ [1][2]

Quantum Yield (Φf)

Not widely reported. However,

the quantum yield is known to

increase four-fold in deuterium

oxide (D₂O).

[4]

Solubility Soluble in water and DMSO. [1][7]

Appearance Light yellow solid [1][2]

Key Applications and Experimental Protocols
ANTS has two primary applications in research: the analysis of glycans and the study of

membrane fusion and permeability.

Glycan Analysis via Reductive Amination and
Electrophoresis
The primary amino group on the ANTS molecule reacts with the aldehyde group of a reducing

sugar to form a Schiff base. This intermediate is then stabilized by reduction with a reducing

agent like sodium cyanoborohydride (NaBH₃CN) to form a stable secondary amine linkage.[1]

[2] The high negative charge of the three sulfonate groups on the ANTS molecule facilitates the

separation of even neutral glycans by electrophoresis.[1][8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [ANTS Fluorescent Dye: A Comprehensive Technical
Guide for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b149225#what-is-ants-fluorescent-dye]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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